3-(1-azepanylcarbonyl)-4-(methylthio)benzenesulfonamide

• IUPAC Name: 3-(azepane-1-carbonyl)-4-methylsulfanylbenzenesulfonamide
• InChI: InChI=1S/C14H20N2O3S2/c1-20-13-7-6-11(21(15,18)19)10-12(13)14(17)16-8-4-2-3-5-9-16/h6-7,10H,2-5,8-9H2,1H3,(H2,15,18,19)
• InChI Key: SDPNEYYWJVPVPJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C(C=C1)S(=O)(=O)N)C(=O)N2CCCCCC2
• Molecular Formula: C14H20N2O3S2
• Molecular Weight: 328.5 g/mol

Description

3-(1-azepanylcarbonyl)-4-(methylthio)benzenesulfonamide, also known as AMTB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of ion channels. AMTB is a selective blocker of the transient receptor potential melastatin 8 (TRPM8) ion channel, which is involved in the perception of cold temperature and pain. In

Mechanism of Action

3-(1-azepanylcarbonyl)-4-(methylthio)benzenesulfonamide acts as a selective blocker of TRPM8 by binding to a specific site on the channel. This binding prevents the channel from opening in response to cold temperature or other stimuli, which results in the inhibition of ion flow through the channel. This inhibition of ion flow has been shown to affect a number of physiological processes, including thermoregulation and pain perception.
Biochemical and Physiological Effects:
3-(1-azepanylcarbonyl)-4-(methylthio)benzenesulfonamide has been found to have a number of biochemical and physiological effects. In vitro studies have shown that 3-(1-azepanylcarbonyl)-4-(methylthio)benzenesulfonamide can inhibit TRPM8-mediated calcium influx in cells, which suggests that it can effectively block the function of this ion channel. In vivo studies have shown that 3-(1-azepanylcarbonyl)-4-(methylthio)benzenesulfonamide can inhibit cold-induced pain and reduce the sensitivity to cold temperature. 3-(1-azepanylcarbonyl)-4-(methylthio)benzenesulfonamide has also been found to be effective in inhibiting the growth of cancer cells that express TRPM8.

Advantages and Limitations for Lab Experiments

3-(1-azepanylcarbonyl)-4-(methylthio)benzenesulfonamide has a number of advantages for lab experiments, including its selectivity for TRPM8 and its ability to block the function of this ion channel in vitro and in vivo. However, there are also limitations to the use of 3-(1-azepanylcarbonyl)-4-(methylthio)benzenesulfonamide in lab experiments. For example, the effects of 3-(1-azepanylcarbonyl)-4-(methylthio)benzenesulfonamide may be influenced by other ion channels or receptors, which can complicate the interpretation of results. Additionally, the use of 3-(1-azepanylcarbonyl)-4-(methylthio)benzenesulfonamide in animal studies may be limited by its toxicity or off-target effects.

Future Directions

There are a number of future directions for research on 3-(1-azepanylcarbonyl)-4-(methylthio)benzenesulfonamide. One area of interest is the role of TRPM8 in cancer, as 3-(1-azepanylcarbonyl)-4-(methylthio)benzenesulfonamide has been found to inhibit the growth of cancer cells that express this ion channel. Another area of interest is the development of more selective and potent TRPM8 blockers, which could be used to better understand the function of this ion channel and its role in various physiological processes. Additionally, the use of 3-(1-azepanylcarbonyl)-4-(methylthio)benzenesulfonamide in combination with other drugs or therapies may be explored as a potential treatment for various diseases or conditions.

Scientific Research Applications

3-(1-azepanylcarbonyl)-4-(methylthio)benzenesulfonamide has been extensively studied for its potential applications in the field of ion channels. TRPM8 is a cold-sensitive ion channel that is involved in the perception of cold temperature and pain. 3-(1-azepanylcarbonyl)-4-(methylthio)benzenesulfonamide has been found to be a selective blocker of TRPM8, which makes it a valuable tool for studying the function of this ion channel. 3-(1-azepanylcarbonyl)-4-(methylthio)benzenesulfonamide has also been used in a number of studies to investigate the role of TRPM8 in various physiological processes, including thermoregulation, pain perception, and cancer.